Cas no 2807454-08-4 ((3-Chloro-2-methylphenyl)trimethylsilane)

• Product Name: (3-Chloro-2-methylphenyl)trimethylsilane
• CAS No: 2807454-08-4
• MF: C₁₀H₁₅ClSi
• MW: 198.764602899551
• CID: 6795756
• PubChem ID: 20820651
• Update Time: 2025-11-06

(3-Chloro-2-methylphenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• 2807454-08-4
• MFCD34687519
• SY329593
• (3-Chloro-2-methylphenyl)trimethylsilane

• Inchi： 1S/C10H15ClSi/c1-8-9(11)6-5-7-10(8)12(2,3)4/h5-7H,1-4H3
• InChI Key： KVNMNWPGUAWSEW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)[Si](C)(C)C

Computed Properties

• Exact Mass: 198.0631547g/mol
• Monoisotopic Mass: 198.0631547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on (3-Chloro-2-methylphenyl)trimethylsilane

Introduction to (3-Chloro-2-methylphenyl)trimethylsilane (CAS No. 2807454-08-4)

(3-Chloro-2-methylphenyl)trimethylsilane, identified by the CAS number 2807454-08-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This organosilicon compound features a phenyl ring substituted with a chlorine atom at the third position and a methyl group at the second position, further functionalized with three methyl groups attached to a silicon atom. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's silane moiety enhances its utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex organic frameworks. The presence of both chloro and methyl substituents on the aromatic ring provides versatile reactivity, allowing for further functionalization through nucleophilic aromatic substitution or metal-catalyzed coupling reactions. These characteristics have positioned (3-Chloro-2-methylphenyl)trimethylsilane as a cornerstone in modern synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents derived from complex molecular architectures. Among these, small molecules with specific biological activities have been extensively studied for their potential in treating various diseases, including cancer and neurological disorders. The compound (3-Chloro-2-methylphenyl)trimethylsilane has emerged as a key intermediate in the synthesis of such molecules, owing to its ability to facilitate the introduction of diverse functional groups into the aromatic core.

One of the most notable applications of (3-Chloro-2-methylphenyl)trimethylsilane is in the synthesis of kinase inhibitors, which are widely used in cancer therapy. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing inhibitors that specifically target these kinases, researchers aim to disrupt aberrant signaling networks and induce apoptosis in cancer cells. The compound's reactivity allows for the construction of highly specific kinase inhibitors with improved pharmacokinetic properties.

Moreover, (3-Chloro-2-methylphenyl)trimethylsilane has found utility in the development of drugs targeting neurological disorders. For instance, researchers have utilized this compound to synthesize analogs of neurotrophic factors, which are essential for maintaining neuronal health and function. These factors play a critical role in processes such as synaptic plasticity and neuroprotection, making them promising targets for treating conditions like Alzheimer's disease and Parkinson's disease. The ability of (3-Chloro-2-methylphenyl)trimethylsilane to introduce specific functional groups into these molecules has been instrumental in optimizing their biological activity.

The compound's versatility also extends to the field of materials science. Organosilicon compounds like (3-Chloro-2-methylphenyl)trimethylsilane are increasingly being explored for their potential applications in advanced materials, including organic electronics and coatings. The silane moiety can be used to modify surfaces and create self-assembled monolayers with tailored properties. These materials have applications ranging from anti-fouling coatings to organic semiconductors, highlighting the broad utility of this class of compounds.

In conclusion, (3-Chloro-2-methylphenyl)trimethylsilane (CAS No. 2807454-08-4) is a multifaceted compound with significant implications in pharmaceutical research and materials science. Its unique structural features enable it to serve as a crucial intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors and neurotrophic factor analogs. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.